The spectral reflectance of a colour is its most essential characteristic, and it does not change with changes of equipment or light source. Therefore, the reconstruction of spectral reflectance from parameters such as colour tristimulus value and RGB has attracted the attention of researchers. To avoid the occurrence of metamerism in the colour reproduction process and to achieve the purpose of colour spectral reproduction, the spectral reflectance and the optimal parameters of the reconstruction using the weighted fitting method were discussed experimentally with the colour data measured from the Sino Colour Book as the research object. The results show that the best results are obtained when the weighted fitting parameters are weighted by the third power and eight colour samples are involved in the fitting. The reconstructed spectral reflectance obtained by the weighted fitting method has little variation and high overlap with the actual spectral reflectance obtained at each hue and lightness, thus meets the requirements of practical applications.

This study develops a sensitive and selective colorimetric probe for the detection of dihydrogen phosphate (H2PO4−) based on a lead ion (Pb2+) complex of a commercially available pyridylazo dye (PAPS) in aqueous media under physiological conditions. The complex was made by adding Pb2+ to PAPS in a 1:1 stoichiometric ratio (PAPS-Pb2+), which was accompanied by the remarkable solution change from yellow to purple. The colorimetric sensing of H2PO4− over other anions with PAPS-Pb2+ occurred owing to the regeneration of original PAPS by the interaction of H2PO4− with Pb2+ in a 1:2 molar ratio. Moreover, the H2PO4− detection was less affected by the presence of other coexisting competitive anions. The colorimetric naked-eye behaviour of PAPS-Pb2+ rendered a useful and convenient probe for the detection of H2PO4− via the indicator displacement assay.

The solubility of 1-amino-2-hydroxy-4-methoxy-anthraquinone (CI Disperse Red 4) and 1-amino-2-hydroxy-anthraquinone (CI Disperse Red 15) in supercritical carbon dioxide was measured using a dynamic method over a temperature range from 343.15 to 373.15 K and a pressure range from 14 to 22 MPa. The experimental data are analysed by using the back propagation neural network constructed by MATLAB. In the back propagation neural network, the input layer consisted of two inputs, which are temperature and pressure, the output layer consisted of the solubility of dyes, and the hidden layer function was composed of a non-linear function. The results of the analysis showed that a good fitting level of 0.99 was obtained, which means that the back propagation neural network can accurately estimate the solubility data in supercritical carbon dioxide.

The aim of this research is to reveal the effect of laser treatment at different resolutions (10, 20 and 30 dpi) and pixel times (80, 100 and 120 μs) on reactive dye uptake of cotton fabrics and the fastness values obtained. Yellowness index, Fourier Transform–infrared analysis, scanning electron microscopy analysis and bursting strength tests were applied to samples. The samples treated with laser were dyed in lighter shades than the untreated ones, with all three of the reactive dyes used in the experiments. In general, colour yield values decreased when the resolution and pixel time increased. However, no significant change was observed in washing, rubbing, light and perspiration fastness values. The possibilities of obtaining various patterns on cotton socks dyed with reactive dyes by laser treatment at different resolutions and pixel times were also investigated. According to the results, it was determined that if laser treatment was not applied to some parts of reactive dyed cotton socks, and 10 dpi 100 μs and 20 dpi 100 μs laser was applied to other parts of those socks, then it was possible to obtain patterns with different shades of the same colour on the socks. On the other hand, laser application after dyeing does not have a negative effect on fastness values. After determining the optimum conditions for the laser process, non-see-through tights were produced with cotton yarn on the front and polyester/elastane yarn on the back, and patterns were obtained by applying laser treatment before or after dyeing via sample scale industrial production.

The current study reports the results of non-aqueous dyeing on polyamide fabrics based on a reverse micellar system composed of a stable emulsion of soybean oil, a co-surfactant, a nonionic surfactant and acid dyes. The system does not make use of water or electrolytes and significantly reduces the dyebath volume. The influence of the hydrophilic lipophilic balance of the surfactants was evaluated, and it was found that the more hydrophilic the surfactant, the better the interaction of the reverse micellar emulsion with the substrate and, consequently, the greater the resulting colour strength. The co-surfactant plays an important role in the system, as its proportion to the surfactant/oil mixture is directly related to better exhaustion of the dyebath. The results were compared with those from a conventional water-based dyeing system. Colour matching was performed using the CIELab colour difference formula (ΔE) measured by a reflectance spectrophotometer.

The present investigation aims to develop a method for degumming Eri silk using Sapindus (soapnut) extract and optimise it using response surface methodology (RSM). The initial experiment was conducted with 10 g/L Sapindus extract for 60 min at a boil, and the initial experiments indicated effective degumming. Further degumming experiments were conducted using RSM to optimise the process parameters, with weight loss being the primary response. The results revealed an optimised recipe for degumming was 9 g/L Sapindus extract at 92°C for 30 min, and the desirability value for this optimised recipe is 0.376. Eri silk that has been alkali-degummed loses more weight than silk degummed with Sapindus extract and soap. Comparatively speaking, degumming with Sapindus extract has a lesser impact on tensile strength than degumming with alkaline and soap. The whiteness, yellowness, brightness, and absorbency values between Sapindus extract and conventional degumming do not significantly differ. Compared with soap and Sapindus extract degumming, alkaline degummed fabric exhibits higher dye uptake. After being degummed with soap and Sapindus extract instead of alkaline, the fabric felt softer. Overall, the results show that both degumming with Sapindus extract and traditional methods are equally effective.

Today, the need for quality wool suitable for worsted fabric production in the world is mainly met by Australian merino wool. In Turkey, which has a significant sheep population, in addition to domestic breeds, approximately 10% of the total sheep population (around four million head) is composed of merino cross breeds. However, the fleece quality is far from meeting Australian merino wool standards. Therefore, the aim of this study is to ensure a merino herd with high-quality wool in Turkey. For this aim, by carrying out field studies in the Thrace region of Turkey where Turkish Merino sheep are widely bred, sheep with fleece that can meet the demands of the worsted industry were determined. As a result of field studies in which thousands of sheep were examined, it was determined that 43 female and 10 male sheep had fleece that would meet these standards. Then the breeders of the sheep, which had quality fleece, were persuaded and these sheep were purchased, and “Turkey's wool-oriented Turkish (Karacabey) Merino Herd” consisting of 30 sheep and three rams was formed in the farm of Tekirdağ Namık Kemal University. In the second part of this study, a 100% wool fabric produced by using Australian merino was taken as a reference and it was aimed to produce the same fabric from Turkish merino wool. For this aim, the wool-oriented Turkish Merino herd, which was bred at the university farm for 1 year, was shorn in May 2022. Then, Turkish and Australian merino wools were first converted into worsted yarn and then into woven fabric. The results of mechanical (tensile strength, pilling, abrasion resistance, felting shrinkage, Hofmann dimensional change, bending stiffness) and dyeability (dye-uptake, CIE L*a*b* and colour yield (K/S) values; washing, rubbing and light fastness values) properties of fabrics produced from Turkish and Australian merino wool is presented.

In this work, after cationic pretreatment of cotton fabric with cetylpyridinium chloride (CPC), the compound of citric acid (CA) and succinic acid (SUA) were used as crosslinking agents to dye cotton fabrics with natural madder dye to improve the dyeing and antibacterial properties and realise the multifunctional finishing of cotton fabric. The effects of mordant dyeing, CA + SUA crosslinked dyeing, and CPC/CA + SUA crosslinked dyeing on the microstructure and properties of cotton fabrics were compared. The dyeing by the three processes occurred primarily in the amorphous zone of the fibres, and all kept the original crystalline form of the cotton. CA + SUA crosslinked dyeing and CPC/CA + SUA crosslinked dyeing increased the thermal stability of the cotton fabric. CPC/CA + SUA crosslinked dyed cotton obtained excellent dyeing results with the colour depth value (K/S) of 12.3 and rubbing fastness and washing fastness of levels 4–5, and the levelness and dye permeability were acceptable. Furthermore, the antibacterial rate against Escherichia coli and Staphylococcus aureus reached 99.99%, and the ultraviolet protection factor (UPF) reached 50+. Moreover, the wrinkle recovery angle (WRA) increased by 55% compared with raw cotton. This showed that CPC/CA + SUA crosslinked dyed cotton had excellent antibacterial, anti-ultraviolet, and anti-wrinkle performances.

To further investigate the contribution of polymer relaxation times to the mechanism of disperse dye adsorption on poly(ethylene terephthalate) fibres, the temperature-dependent uptake of Teratop Yellow HL-G 150% on both cotton and polyamide 66 fabrics at temperatures between 30 and 130°C was compared with that on poly(ethylene terephthalate) fabric. Although uptake of the commercial grade dye on polyester fabric is governed by the thermally regulated, broad glass transition of the water-saturated poly(ethylene terephthalate) substrate, as this was not observed for either cotton or nylon 66 fabrics, the respective cellulose or polyamide 66 polymer glass transition does not present a major thermal impediment to dye uptake over the wide range of dyeing temperatures used. This is because the onset and end-set temperatures of the glass transition of the water-plasticised poly(ethylene terephthalate) material reside within the range of dyeing temperatures employed, whereas those of the water-plasticised cotton and polyamide materials occur below the lowest dyeing temperature examined (30°C). The thermal dependency of disperse dye solubility also likely makes a meaningful contribution to the temperature-dependent dye uptake observed for each type of fibre.

Ocular prostheses have been used for centuries to restore patient confidence, psychosocial relationships and to improve quality of life. Methodology for producing accurate prostheses has improved with technological discoveries. Recently, hand painting ocular prostheses has been the go-to method for creating life like prostheses. However, digital printing a print to envelope around an acrylic prosthesis has been shown to decrease treatment and rehabilitation times, whilst still producing high-definition ocular prostheses. Despite these improvements, little is known about the colour stability of digitally printed ocular prostheses. To better understand the colour stability of digital prostheses 30 samples simulating ocular prostheses were created, containing 10 with blue iris, 10 combination/green iris and 10 with sepia (brown) irises. Colour measurements were taken using a data spectrophotometer, from two defined points, the iris and sclera for both pre-polymerisation and post-polymerisation to assess colour variance. Colour coordinate data was gathered and was analysed using a one-way analysis of variance test and a paired t-test, both with alpha = 0.05. Significant colour variations were found for each iris colour and for the sclera. The sclera showed the largest colour variation with a ΔE of 4.75, followed by the brown irises, the green irises and then blue irises with ΔE values of 3.29, 2.47 and 1.82, respectively. This is a significant decrease compared to current hand painting methods which have an average colour variance of ΔE = 20. This shows a large increase in colour stability which can drastically improve patient satisfaction and quality of life.